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Compound of Interest

Compound Name: N-Nitroso-DL-proline-d3

Cat. No.: B565327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitroso-DL-proline-d3 is the deuterated form of N-Nitroso-DL-proline, a non-carcinogenic

N-nitrosamine that has garnered significant attention in biomedical research. Its primary

application lies in its use as a stable isotope-labeled internal standard for the accurate

quantification of N-nitrosoproline in various biological matrices by mass spectrometry. This

technical guide provides a comprehensive overview of N-Nitroso-DL-proline-d3, including its

synthesis, analytical applications, and its relevance in studying the biological process of

endogenous nitrosation.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-Nitroso-DL-proline-d3 is

presented in the table below.
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Property Value Reference

Chemical Formula C₅H₅D₃N₂O₃ [1][2]

Molecular Weight 147.15 g/mol [1][2]

CAS Number 65807-08-1 [3]

Appearance Not specified in literature

Solubility Not specified in literature

Storage
Refrigerator (2-8°C) for long-

term storage
[2]

Synonyms

1-Nitroso-DL-proline-d3; 2,5,5-

trideuterio-1-nitrosopyrrolidine-

2-carboxylic acid

[1][3]

Synthesis of N-Nitroso-DL-proline-d3
While a specific detailed protocol for the synthesis of N-Nitroso-DL-proline-d3 is not readily

available in the public domain, the general synthesis involves a two-step process: the synthesis

of deuterated DL-proline followed by its nitrosation.

Step 1: Synthesis of DL-proline-d3
The synthesis of deuterated proline can be achieved through various methods. One common

approach involves the base-catalyzed exchange of protons for deuterons in the precursor

molecule, followed by subsequent chemical transformations to yield the desired deuterated

proline.

Step 2: Nitrosation of DL-proline-d3
The nitrosation of the synthesized DL-proline-d3 can be carried out using a suitable nitrosating

agent, such as sodium nitrite, in an acidic medium. A general method for the nitrosation of

proline has been described and can be adapted for the deuterated analog.[4]

General Nitrosation Protocol:
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Dissolve DL-proline-d3 in an appropriate solvent.

Acidify the solution with a suitable acid (e.g., hydrochloric acid).

Add a solution of a nitrosating agent (e.g., sodium nitrite) dropwise while maintaining a low

temperature.

The reaction progress can be monitored by thin-layer chromatography.

Upon completion, the N-Nitroso-DL-proline-d3 can be extracted and purified using

standard techniques such as column chromatography or recrystallization.

The following diagram illustrates the general workflow for the synthesis of N-Nitroso-DL-
proline-d3.

DL-proline-d3

Nitrosation ReactionNitrosating Agent
(e.g., NaNO2)

Acidic Medium
(e.g., HCl)

Extraction Purification N-Nitroso-DL-proline-d3

Click to download full resolution via product page

A generalized workflow for the synthesis of N-Nitroso-DL-proline-d3.

Analytical Applications
The primary application of N-Nitroso-DL-proline-d3 is as an internal standard in isotope

dilution mass spectrometry for the quantification of N-nitrosoproline in biological samples, most

commonly urine.[5]

Quantification of N-Nitrosoproline in Urine by GC-MS
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A detailed method for the quantification of N-nitrosoproline in human urine using a labeled

internal standard has been established. This method involves solid-phase extraction,

derivatization, and subsequent analysis by gas chromatography-mass spectrometry (GC-MS).

Experimental Protocol:

Sample Preparation:

Acidify urine samples.

Spike the samples with a known amount of N-Nitroso-DL-proline-d3 as an internal

standard.

Solid-Phase Extraction (SPE):

Extract the organic acids from the acidified urine using a reversed-phase SPE cartridge.

Further purify the extract using a polymeric weak anion exchange SPE resin.

Derivatization:

Esterify the extracted N-nitrosoproline and the internal standard to make them volatile for

GC analysis.

GC-MS Analysis:

Analyze the derivatized sample using a GC-MS system.

Monitor the characteristic ions for both the analyte (N-nitrosoproline) and the internal

standard (N-Nitroso-DL-proline-d3).

The following table summarizes typical GC-MS parameters for the analysis of N-nitrosoproline.
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Parameter Value

GC Column DB-5 or equivalent

Injection Mode Splitless

Carrier Gas Helium

Oven Program Temperature gradient optimized for separation

MS Ionization Electron Ionization (EI)

MS Analyzer Quadrupole or Ion Trap

Monitored Ions (Analyte) To be determined based on derivatization

Monitored Ions (Internal Standard)
To be determined based on derivatization (mass

shift of +3 amu)

The workflow for the quantification of N-nitrosoproline in urine is depicted in the following

diagram.

Urine Sample Add N-Nitroso-DL-proline-d3 Acidification Solid-Phase Extraction Derivatization GC-MS Analysis Quantification

Click to download full resolution via product page

Experimental workflow for the quantification of N-nitrosoproline in urine.

Biological Relevance: Endogenous Nitrosation of
Proline
N-nitrosoproline is a biomarker for endogenous nitrosation, a process where secondary amines

react with nitrosating agents in the body to form N-nitrosamines. This process is of significant

interest in cancer research as many N-nitrosamines are potent carcinogens.

The formation of N-nitrosoproline occurs primarily in the acidic environment of the stomach

from the reaction of proline (from dietary sources) and nitrite (formed from the reduction of

dietary nitrate).[6] The amount of N-nitrosoproline excreted in the urine can be used as an

index of in vivo nitrosation.[7]
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The endogenous nitrosation of proline can be inhibited by ascorbic acid (Vitamin C), which acts

by reducing the nitrosating agents.[8][9] The following diagram illustrates the simplified pathway

of endogenous proline nitrosation and its inhibition.
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Simplified pathway of endogenous proline nitrosation and its inhibition.

Conclusion
N-Nitroso-DL-proline-d3 is an indispensable tool for researchers studying endogenous

nitrosation and its implications for human health. Its use as an internal standard allows for the

precise and accurate quantification of N-nitrosoproline, a key biomarker for in vivo nitrosation.

This technical guide provides a foundational understanding of the synthesis, analytical
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methodology, and biological context of N-Nitroso-DL-proline-d3, empowering researchers in

the fields of analytical chemistry, toxicology, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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